Cas no 1111881-87-8 (1-(3,4-Dichlorobenzyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(3,4-Dichlorobenzyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1111881-87-8
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• CID: 2111253
• Update Time: 2023-08-04

1-(3,4-Dichlorobenzyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(3,4-Dichlorobenzyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C12H11Cl2N3O2/c1-2-10-11(12(18)19)15-16-17(10)6-7-3-4-8(13)9(14)5-7/h3-5H,2,6H2,1H3,(H,18,19)
• InChI Key： AZCGWSSSYUPQNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(=C(C(=O)O)N=N1)CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Topological Polar Surface Area: 68